Cas no 421576-50-3 (16-Hydroxyhexadecan-2-one)

• Product Name: 16-Hydroxyhexadecan-2-one
• CAS No: 421576-50-3
• MF: C₁₆H₃₂O₂
• MW: 256.424085617065
• CID: 2637012
• PubChem ID: 15525234
• Update Time: 2025-04-21

16-Hydroxyhexadecan-2-one Chemical and Physical Properties

Names and Identifiers

• 16-hydroxyhexadecan-2-one
• 421576-50-3
• SCHEMBL169164
• DTXCID70524420
• DTXSID00573648
• 1-hexadecanol-15-one
• 16-Hydroxyhexadecan-2-one

• Inchi： 1S/C16H32O2/c1-16(18)14-12-10-8-6-4-2-3-5-7-9-11-13-15-17/h17H,2-15H2,1H3
• InChI Key： GHZMGEWMCWHMEI-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCC(C)=O

Computed Properties

• Exact Mass: 256.240230259Da
• Monoisotopic Mass: 256.240230259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų